Cas no 113511-26-5 (2-bromo-5-methoxy-3,4-methylenedioxybenzoic acid)

• Product Name: 2-bromo-5-methoxy-3,4-methylenedioxybenzoic acid
• CAS No: 113511-26-5
• MF: C₉H₇BrO₅
• MW: 275.052882432938
• CID: 1080520
• PubChem ID: 58959732
• Update Time: 2025-04-20

2-bromo-5-methoxy-3,4-methylenedioxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methoxy-3,4-methylenedioxybenzoic acid
• 4-bromo-7-methoxy-1,3-benzodioxole-5-carboxylic acid
• 4-Bromo-7-methoxy-2H-1,3-benzodioxole-5-carboxylic acid
• SCHEMBL5368137
• 113511-26-5
• DTXSID50730688

• Inchi： 1S/C9H7BrO5/c1-13-5-2-4(9(11)12)6(10)8-7(5)14-3-15-8/h2H,3H2,1H3,(H,11,12)
• InChI Key： OAXXNFYOOKXKCI-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=C(C2=C1OCO2)OC

Computed Properties

• Exact Mass: 273.94769g/mol
• Monoisotopic Mass: 273.94769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65Ų